Cas no 112966-13-9 (Anderson-Shapiro reagent)
Anderson-Shapiro reagent structure
Product Name:Anderson-Shapiro reagent
CAS No:112966-13-9
MF:C4H8ClO3P
MW:170.531281471252
CID:106020
Update Time:2023-08-02
Anderson-Shapiro reagent Chemical and Physical Properties
Names and Identifiers
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- 1,3,2-Dioxaphospholane,2-chloro-4,5-dimethyl-, 2-oxide, (4S,5S)-
- (4S,5S)-2-Chloro-4,5-dimethyl-1,3,2-dioxaphospholane 2-oxide
- (4S,5S)-2-chloro-4,5-dimethyl-1,3,2λ<sup>5</sup>-dioxaphospholane 2-oxide
- (4S,5S)-2-CHLORO-4,5-DIME.-1,3,2-DIOXA- PHOSPHOLANE 2-OXIDE
- Anderson-Shapiro reagent
-
- Inchi: 1S/C4H8ClO3P/c1-3-4(2)8-9(5,6)7-3/h3-4H,1-2H3/t3-,4-/m0/s1
- InChI Key: NWEOITOLZSNNEX-IMJSIDKUSA-N
- SMILES: ClP1(=O)O[C@@H](C)[C@H](C)O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 146
- Topological Polar Surface Area: 35.5
Experimental Properties
- Density: 1.3 g/mL at 25 °C(lit.)
- Boiling Point: 84-86 °C/0.2 mmHg(lit.)
- Flash Point: 56 °C
- Refractive Index: n20/D 1.440(lit.)
- PSA: 45.34000
- LogP: 2.15710
Anderson-Shapiro reagent Security Information
- Hazardous Material transportation number:UN 2920 8/PG 2
- Hazard Category Code: 34
- Safety Instruction: 26-36/37/39-45
-
Hazardous Material Identification:
- Storage Condition:2-8°C
Anderson-Shapiro reagent Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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